Cas no 1086601-35-5 (2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine)

• Product Name: 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine
• CAS No: 1086601-35-5
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 1011035
• PubChem ID: 45791271
• Update Time: 2025-07-19

2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine
• 2-(4-methyl-1H-1,2,3-triazol-1-yl)ethanamine(SALTDATA: FREE)
• 2-(4-methyltriazol-1-yl)ethanamine
• Benzenepropanamide, 2-chloro-N-methyl-
• 2-(4-methyl-1,2,3-triazolyl)ethylamine
• Ambcb4035927
• KB-223048
• SBB074232
• ST4151012
• SureCN595044
• AMY21324
• DTXSID20672501
• DB-426705
• 2-(4-METHYL-1,2,3-TRIAZOL-1-YL)ETHANAMINE
• SJWJIKMZQXUVSC-UHFFFAOYSA-N
• SCHEMBL595044
• 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethan-1-amine
• STL433210
• 2-(4-METHYL-1H-1,2,3-TRIAZOL-1-YL)-1-ETHANAMINE
• BS-37043
• AKOS006335040
• 1086601-35-5
• MFCD13188611
• 4-Methyl-1H-1,2,3-triazole-1-ethanamine

• MDL： MFCD13188611
• Inchi： 1S/C5H10N4/c1-5-4-9(3-2-6)8-7-5/h4H,2-3,6H2,1H3
• InChI Key： SJWJIKMZQXUVSC-UHFFFAOYSA-N
• SMILES： N1(C=C(C)N=N1)CCN

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 346.8±21.0 °C at 760 mmHg
• Flash Point: 175.1±17.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine

Introduction to 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine (CAS No. 1086601-35-5)

2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1086601-35-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a triazolyl moiety linked to an ethylamine backbone, has garnered attention due to its structural versatility and potential biological activities. The presence of the 4-methyl substituent on the triazole ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The triazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Its stability under physiological conditions and capacity to form hydrogen bonds make it an attractive component in the design of bioactive molecules. In particular, derivatives of triazole have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a 4-methyl group further modulates the electronic distribution of the triazole ring, potentially enhancing its binding affinity to biological receptors.

2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine represents a promising candidate for further exploration in drug development. Its structural motif suggests potential applications in the synthesis of novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and metabolic syndromes. The amine functionality at the ethyl backbone provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

Recent advancements in computational chemistry have enabled more efficient virtual screening of molecular libraries. By leveraging molecular docking simulations, researchers can predict the binding interactions of 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine with target proteins. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammation and cell proliferation. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets in nonsteroidal anti-inflammatory drug (NSAID) development.

In parallel, experimental investigations have begun to unravel the synthetic pathways for 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine. One such approach involves the condensation of 4-methylhydrazine with ethyl acetoacetate under controlled conditions, followed by cyclization to form the triazole ring. This method offers a straightforward route to the desired product while maintaining high yields and purity standards. Further optimization of reaction conditions has led to improved scalability, making it feasible for industrial-scale production.

The biological evaluation of 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated modest inhibitory activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, preliminary toxicology studies indicate that the compound exhibits low toxicity at therapeutic doses, raising hopes for its safe utilization in clinical settings.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel molecular scaffolds like 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine. By analyzing large datasets of bioactive compounds, these algorithms can predict promising candidates based on structural features and known biological activities. Such high-throughput virtual screening has identified several derivatives of this compound that exhibit enhanced potency and selectivity against specific disease targets.

The future prospects for 2-(4-Methyl-1H-1,2,3-triazol-1-yl)ethanamine are bright given its structural versatility and potential therapeutic applications. Researchers are exploring its role in developing next-generation therapeutics for chronic diseases such as cancer and neurodegenerative disorders. Collaborative efforts between academia and industry are essential to translate these findings into clinical reality. By combining synthetic chemistry expertise with advanced computational modeling techniques, 2-(4-Methyl-H